1H-indole-2,3-dione 3-[(6-chloro-4-phenyl-2-quinazolinyl)hydrazone]

• IUPAC Name: 3-[(6-chloro-4-phenylquinazolin-2-yl)diazenyl]-1H-indol-2-ol
• InChI: InChI=1S/C22H14ClN5O/c23-14-10-11-18-16(12-14)19(13-6-2-1-3-7-13)26-22(25-18)28-27-20-15-8-4-5-9-17(15)24-21(20)29/h1-12,24,29H
• InChI Key: DHNIQPMMJKWQIQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=NC3=C2C=C(C=C3)Cl)N=NC4=C(NC5=CC=CC=C54)O
• Molecular Formula: C22H14ClN5O
• Molecular Weight: 399.8 g/mol

Description

1H-indole-2,3-dione 3-[(6-chloro-4-phenyl-2-quinazolinyl)hydrazone] is a compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is also known as CHQH, and it is a hydrazone derivative of quinazoline.

Scientific Research Applications

1H-indole-2,3-dione 3-[(6-chloro-4-phenyl-2-quinazolinyl)hydrazone] has shown promising results in various scientific research applications. One of the most significant applications is in the field of cancer research. Studies have shown that CHQH has potent anti-tumor activity and can induce apoptosis in cancer cells. Additionally, CHQH has also shown potential as an anti-inflammatory agent and has been studied for its effects on various inflammatory diseases such as rheumatoid arthritis.

Mechanism of Action

The mechanism of action of 1H-indole-2,3-dione 3-[(6-chloro-4-phenyl-2-quinazolinyl)hydrazone] is not fully understood. However, studies have shown that CHQH can inhibit the activity of various enzymes such as topoisomerase II, which is involved in DNA replication and repair. Additionally, CHQH can also induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and physiological effects:
1H-indole-2,3-dione 3-[(6-chloro-4-phenyl-2-quinazolinyl)hydrazone] has various biochemical and physiological effects. Studies have shown that CHQH can inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit angiogenesis. Additionally, CHQH has also shown potential as an anti-inflammatory agent and can reduce inflammation in various inflammatory diseases.

Advantages and Limitations for Lab Experiments

1H-indole-2,3-dione 3-[(6-chloro-4-phenyl-2-quinazolinyl)hydrazone] has several advantages for lab experiments. It is relatively easy to synthesize, and it has shown potent anti-tumor activity in various cancer cell lines. However, one of the limitations of CHQH is its low solubility in water, which can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for research on 1H-indole-2,3-dione 3-[(6-chloro-4-phenyl-2-quinazolinyl)hydrazone]. One area of research is to investigate the potential of CHQH as a therapeutic agent for various types of cancer. Additionally, further studies are needed to understand the mechanism of action of CHQH and to identify potential targets for this compound. Finally, studies are needed to investigate the potential of CHQH as an anti-inflammatory agent and to identify potential applications for this compound in the treatment of various inflammatory diseases.
Conclusion:
1H-indole-2,3-dione 3-[(6-chloro-4-phenyl-2-quinazolinyl)hydrazone] is a compound that has shown significant potential for various scientific research applications. Its potent anti-tumor activity and potential as an anti-inflammatory agent make it an attractive candidate for further research. However, further studies are needed to understand the mechanism of action of CHQH and to identify potential targets for this compound.